3-[(3-Chloropropanoyl)amino]-3-(4-isopropylphenyl)propanoic acid

• IUPAC Name: 3-(3-chloropropanoylamino)-3-(4-propan-2-ylphenyl)propanoic acid
• InChI: InChI=1S/C15H20ClNO3/c1-10(2)11-3-5-12(6-4-11)13(9-15(19)20)17-14(18)7-8-16/h3-6,10,13H,7-9H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: VTRVCCYSGMZYNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(CC(=O)O)NC(=O)CCCl
• Molecular Formula: C15H20ClNO3
• DSSTOX Substance ID: DTXSID501153524
• Molecular Weight: 297.78 g/mol
• CAS No.: 861207-69-4

Description

3-[(3-Chloropropanoyl)amino]-3-(4-isopropylphenyl)propanoic acid, also known as 3CIPA, is a synthetic organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used as a building block in the synthesis of various compounds, as a reagent in various reactions, and as an inhibitor of enzymes. It has a wide range of biochemical and physiological effects, making it an important tool in the study of biochemistry and physiology.

Scientific Research Applications

Fluorescence Derivatisation in Bioassays

3-[(3-Chloropropanoyl)amino]-3-(4-isopropylphenyl)propanoic acid derivatives have been explored for fluorescence derivatisation in bioassays. A study by Frade et al. (2007) focused on coupling naphthalen-1-ylamino propanoic acid with amino acids, resulting in derivatives with strong fluorescence. These derivatives are useful in biological assays due to their strong fluorescence and good quantum yields in ethanol and water at physiological pH (Frade et al., 2007).

Anticancer Activity

Research by Saad and Moustafa (2011) explored the synthesis and anticancer activity of S-glycosyl and S-alkyl derivatives of triazinone, using halo compounds like 3-chloropropanol. Some synthesized compounds displayed significant in vitro anticancer activities against various cancer cell lines (Saad & Moustafa, 2011).

Spectroscopic and Structural Studies

Studies on polymorphism in pharmaceutical compounds, like those by Vogt et al. (2013), involved compounds structurally related to this compound. These investigations are crucial for understanding the physical and chemical properties of such compounds, especially for pharmaceutical applications (Vogt et al., 2013).

Biocatalysis in Pharmaceutical Intermediates

The enzymatic preparation of S-3-amino-3-phenylpropionic acid, an important pharmaceutical intermediate, was studied by Li et al. (2013). This research is relevant for the synthesis of pharmaceuticals and highlights the use of biocatalysis in creating enantiopure compounds (Li et al., 2013).

Corrosion Inhibition

A study by Gupta et al. (2016) examined Schiff's bases derived from 3-mercapto-2-((4-methoxybenzylidene)amino)propanoic acid for their properties as corrosion inhibitors. This has implications in material science, particularly in protecting metals like mild steel in corrosive environments (Gupta et al., 2016).

Renewable Building Block in Material Science

Phloretic acid, a derivative of 3-(4-Hydroxyphenyl)propanoic acid, has been explored as a renewable building block for benzoxazine ring formation. This study by Trejo-Machin et al. (2017) highlights its potential in the development of sustainable materials (Trejo-Machin et al., 2017).